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Compound of Interest

Compound Name: Clomeprop

CAS No.: 84496-56-0

Cat. No.: B166949

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Clomeprop is a phenoxy herbicide used to control broadleaf weeds in various agricultural

settings, particularly in rice cultivation.[1] Monitoring its residue levels in plant matrices is

crucial for ensuring food safety and environmental protection. This document provides a

detailed protocol for the sample preparation and analysis of clomeprop in plant matrices,

primarily focusing on cereals such as rice and wheat. The methodology is based on the widely

accepted QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction technique

followed by analysis using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a

highly sensitive and selective analytical method.

Physicochemical Properties of Clomeprop
A fundamental understanding of clomeprop's physicochemical properties is essential for

developing an effective sample preparation strategy.
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Property Value

Molecular Formula C₁₆H₁₅Cl₂NO₂

Molecular Weight 324.2 g/mol

Melting Point 146-150 °C

Water Solubility 31.68 µg/L (temperature not specified)

XLogP3 4.8

Source: PubChem, LookChem[2][3]

The low water solubility and high octanol-water partition coefficient (XLogP3) indicate that

clomeprop is a non-polar compound, which guides the selection of appropriate extraction

solvents and cleanup sorbents.

Sample Preparation Protocol: Modified QuEChERS
Method
This protocol is adapted from established methods for the analysis of phenoxy acid herbicides

in cereal grains.[2][3][4][5]

Sample Homogenization
Weigh a representative portion of the plant material (e.g., 10-15 g of rice grains or wheat

straw).

Homogenize the sample to a fine powder using a high-speed blender or mill. For samples

with low moisture content, such as grains, the addition of a small amount of water may be

necessary prior to extraction to improve efficiency.

Extraction
Weigh 5 g of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add 10 mL of acetonitrile containing 1-5% formic acid. The acidification of the extraction

solvent is crucial for achieving good recovery of acidic herbicides like clomeprop.[2][4]
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Add the appropriate QuEChERS extraction salts. A common formulation for acidic pesticides

is the citrate buffering method (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate,

and 0.5 g disodium hydrogen citrate sesquihydrate).[6]

Vigorously shake the tube for 1 minute to ensure thorough mixing and extraction of the

analyte.

Centrifuge the tube at ≥ 3000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube.

The d-SPE tube should contain a mixture of sorbents for cleanup. For phenoxy herbicides in

rice, a combination of C18 and neutral alumina has been shown to be effective.[2][4] Primary

secondary amine (PSA) can also be used, but for acidic analytes, it's important to ensure the

final extract is acidified to prevent analyte loss.

Vortex the d-SPE tube for 30 seconds.

Centrifuge at high speed (e.g., 10,000 rpm) for 2 minutes.

Final Extract Preparation
Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter into an

autosampler vial.

The sample is now ready for LC-MS/MS analysis.

Experimental Workflow

Sample Preparation Analysis

Plant Material
(e.g., Rice, Wheat) Homogenization QuEChERS Extraction

(Acetonitrile + Formic Acid, Salts) Centrifugation Dispersive SPE Cleanup
(C18, Alumina)

Supernatant

Centrifugation Filtration (0.22 µm)
Clean Extract

LC-MS/MS Analysis Data Acquisition
and Processing

Quantification of
Clomeprop Residue
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Click to download full resolution via product page

Caption: Workflow for Clomeprop Analysis in Plant Matrix.

Quantitative Data Summary
The following table summarizes typical performance data for the analysis of phenoxy acid

herbicides in cereal matrices using modified QuEChERS and LC-MS/MS. While specific data

for clomeprop is limited, the data for structurally similar compounds provides a strong

indication of the expected performance of this method.

Analyte
(Phenoxy
Herbicide
s)

Matrix
Spiking
Level
(µg/kg)

Recovery
(%)

RSD (%)
LOD
(µg/kg)

Referenc
e

2,4-D Rice 5.0 85.2 8.1 0.5 [2][4]

Mecoprop Rice 5.0 92.6 7.5 0.5 [2][4]

Dichlorprop Rice 5.0 98.4 6.9 0.5 [2][4]

MCPA Cereals 1.0 - 20.0 73.8 - 115 < 12.1 0.05 [3][5]

2,4-DB Cereals 1.0 - 20.0 73.8 - 115 < 12.1 0.30 [3][5]

RSD: Relative Standard Deviation, LOD: Limit of Detection

Recoveries for a broader range of 13 phenoxy acid herbicides in rice at a 5.0 µg/kg

concentration level were reported to be between 45% and 104%, with RSD values lower than

13.3%.[2][4] The limit of detection for all 13 compounds was 0.5 µg/kg or below.[2][4]

Conclusion
The described modified QuEChERS method coupled with LC-MS/MS analysis provides a

robust and sensitive approach for the determination of clomeprop residues in plant matrices.

The key to successful analysis lies in the acidification of the extraction solvent to ensure high

recovery of this acidic herbicide. The use of d-SPE with appropriate sorbents effectively

removes matrix interferences, leading to reliable and accurate quantification at low residue
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levels. This protocol serves as a valuable tool for researchers, scientists, and professionals

involved in food safety and pesticide residue monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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